Cas no 104561-95-7 (L-Serine, N-(N-acetyl-L-leucyl)-,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl hydrogenphosphate (ester))

• Product Name: L-Serine, N-(N-acetyl-L-leucyl)-,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl hydrogenphosphate (ester)
• CAS No: 104561-95-7
• MF: C₃₈H₇₁N₂O₁₂P
• MW: 778.950313806534
• CID: 1143961
• Update Time: 2024-07-26

L-Serine, N-(N-acetyl-L-leucyl)-,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl hydrogenphosphate (ester) Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-(N-acetyl-L-leucyl)-,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl hydrogenphosphate (ester)
• L-Serine, N-(N-acetyl-L-leucyl)-, 2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl hydrogen phosphate (ester) (9CI)

• Inchi： 1S/C38H71N2O12P/c1-6-8-10-12-14-16-18-20-22-24-35(42)49-27-32(28-50-36(43)25-23-21-19-17-15-13-11-9-7-2)52-53(47,48)51-29-34(38(45)46)40-37(44)33(26-30(3)4)39-31(5)41/h30,32-34H,6-29H2,1-5H3,(H,39,41)(H,40,44)(H,45,46)(H,47,48)/t33-,34-/m0/s1
• InChI Key： FNCKSXIGRJURQP-HEVIKAOCSA-N
• SMILES： C(O)(=O)[C@H](COP(OC(COC(=O)CCCCCCCCCCC)COC(=O)CCCCCCCCCCC)(O)=O)NC(=O)[C@H](CC(C)C)NC(C)=O

Computed Properties

• Exact Mass: 95.96123

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• PSA: 83.42
• pka: 1.24±0.50(Predicted)